Cas no 1868-22-0 ((16α)-9-Fluoro-16,17,21-trihydroxy-pregna-1,4-diene-3,11,20-trione 16, 21-Diacetate)

• Product Name: (16α)-9-Fluoro-16,17,21-trihydroxy-pregna-1,4-diene-3,11,20-trione 16, 21-Diacetate
• CAS No: 1868-22-0
• MF: C₂₅H₂₉FO₈
• MW: 476.491371870041
• CID: 1060193
• Update Time: 2023-11-19

(16α)-9-Fluoro-16,17,21-trihydroxy-pregna-1,4-diene-3,11,20-trione 16, 21-Diacetate Chemical and Physical Properties

Names and Identifiers

• (16α)-9-Fluoro-16,17,21-trihydroxy-pregna-1,4-diene-3,11,20-trione 16, 21-Diacetate
• (16
• CID 131699224

• Inchi： 1S/C25H29FO8/c1-13(27)33-12-20(31)25(32)21(34-14(2)28)10-18-17-6-5-15-9-16(29)7-8-22(15,3)24(17,26)19(30)11-23(18,25)4/h7-9,17-18,21,32H,5-6,10-12H2,1-4H3/t17-,18-,21+,22-,23-,24?,25+/m0/s1
• InChI Key： YFZPAGQGTNQCRI-DUVKHPHYSA-N
• SMILES： FC12C(C[C@]3(C)[C@@](C(COC(C)=O)=O)([C@@H](C[C@H]3[C@@H]1CCC1=CC(C=C[C@]21C)=O)OC(C)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 1060
• XLogP3: 1.1
• Topological Polar Surface Area: 124